Cas no 1184747-26-9 (1-(isocyanatomethyl)-2-phenylbenzene)

• Product Name: 1-(isocyanatomethyl)-2-phenylbenzene
• CAS No: 1184747-26-9
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 6576498
• PubChem ID: 58295776
• Update Time: 2025-06-15

1-(isocyanatomethyl)-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-2-phenylbenzene
• EN300-1860069
• SCHEMBL12548816
• 1184747-26-9

• Inchi： 1S/C14H11NO/c16-11-15-10-13-8-4-5-9-14(13)12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key： LOIHYHIEVRDBBD-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(isocyanatomethyl)-2-phenylbenzene

Introduction to 1-(isocyanatomethyl)-2-phenylbenzene (CAS No: 1184747-26-9)

1-(isocyanatomethyl)-2-phenylbenzene, identified by the Chemical Abstracts Service Number (CAS No) 1184747-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural motif with an isocyanato group attached to a phenyl ring, presents intriguing possibilities for synthetic applications and functional material development. The presence of the isocyanato functional group (-N=C=O) makes it a versatile intermediate, particularly in the synthesis of polymers, coatings, and bioactive molecules.

The molecular structure of 1-(isocyanatomethyl)-2-phenylbenzene consists of a benzene ring substituted with an isopropenyl group at the 1-position and a phenyl ring at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications. The isocyanato group is highly reactive and can participate in various chemical reactions, including condensation reactions with amines to form ureas, reactions with hydroxyl groups to form carbamates, and polymerization processes to create polyurethanes.

In recent years, there has been growing interest in exploring the applications of 1-(isocyanatomethyl)-2-phenylbenzene in pharmaceutical research. The compound's ability to undergo facile functionalization has opened doors for the synthesis of novel drug candidates. For instance, researchers have investigated its potential as a precursor in the development of bioactive molecules targeting neurological disorders. The phenyl ring can serve as a scaffold for designing ligands that interact with specific biological receptors, while the isocyanato group provides a site for further derivatization to enhance pharmacological activity.

Moreover, the compound has shown promise in materials science applications. The isocyanato group's reactivity allows for the formation of covalent bonds with various substrates, enabling the creation of advanced materials with tailored properties. For example, 1-(isocyanatomethyl)-2-phenylbenzene has been explored as an intermediate in the synthesis of high-performance polymers that exhibit enhanced thermal stability and mechanical strength. These polymers find applications in aerospace, automotive industries, and electronics, where durability and resistance to environmental stressors are critical.

Recent studies have also highlighted the compound's role in catalytic processes. The unique electronic environment around the isocyanato group can facilitate participation in catalytic cycles, making it useful in organic transformations such as cross-coupling reactions and oxidation processes. By leveraging these catalytic properties, researchers aim to develop more efficient synthetic routes for complex molecules, reducing waste and improving yields.

The synthesis of 1-(isocyanatomethyl)-2-phenylbenzene typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the reaction of phenylacetylene derivatives with phosgene or its equivalents to introduce the isocyanato group. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the desired carbon-carbon bonds with high precision. These synthetic strategies highlight the compound's accessibility and utility as a chemical intermediate.

In conclusion,1-(isocyanatomethyl)-2-phenylbenzene (CAS No: 1184747-26-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its reactive isocyanato group and well-defined aromatic structure make it a valuable tool for synthetic chemists seeking to develop innovative solutions. As research continues to uncover new methodologies and applications for this molecule, its significance in advancing scientific discovery is likely to grow further.